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Compound of Interest

Compound Name:
4-Methoxy-3-methylbenzyl

chloride

Cat. No.: B1345713 Get Quote

A Comprehensive Technical Guide to 4-Methoxy-
3-methylbenzyl Chloride
This technical guide provides an in-depth overview of the chemical structure, molecular weight,

and other critical properties of 4-Methoxy-3-methylbenzyl chloride, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 4-Methoxy-3-methylbenzyl chloride are summarized in the

table below, offering a consolidated view of its key characteristics.
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Property Value Reference

CAS Number 60736-71-2 [1][2][3]

Molecular Formula C₉H₁₁ClO [1][2][3][4]

Molecular Weight 170.64 g/mol [1][3][4][5]

Alternate Molecular Weight 170.636 g/mol [2][6]

Boiling Point 143°C at 25 mmHg [4][5][6]

Density 1.11 g/cm³ [5][6]

Appearance Colorless to light yellow liquid [5]

Storage Temperature 2-8°C [5]

Chemical Structure
The chemical structure of 4-Methoxy-3-methylbenzyl chloride is depicted below. The

molecule consists of a benzene ring substituted with a methoxy group, a methyl group, and a

chloromethyl group at positions 4, 3, and 1, respectively.

Caption: 2D Chemical Structure of 4-Methoxy-3-methylbenzyl chloride.

Experimental Protocols
Synthesis of 4-Methoxy-3-methylbenzyl chloride

A common laboratory-scale synthesis of 4-Methoxy-3-methylbenzyl chloride involves the

reaction of 4-methoxy-3-methylbenzyl alcohol with hexachloroethane and triphenylphosphine.

[4]

Materials:

4-methoxy-3-methylbenzyl alcohol (1 eq.)

Hexachloroethane (1 eq.)

Triphenylphosphine (1 eq.)
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Anhydrous methylene chloride (0.3 M)

Water

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate

Hexane

Procedure:

To a stirred solution of 4-methoxy-3-methylbenzyl alcohol (15.18 mmol, 1 eq.) in anhydrous

methylene chloride (50 mL), add hexachloroethane (15.18 mmol, 1 eq.) and

triphenylphosphine (15.18 mmol, 1 eq.) in sequence.[4]

Stir the reaction mixture at room temperature overnight.[4]

After the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic phase sequentially with water and brine.

Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using 30% ethyl acetate in

hexane as the eluent to yield the target product, 4-methoxy-3-methylbenzyl chloride.[4]

Product Confirmation: The structure of the synthesized product can be confirmed by ¹H NMR

spectroscopy. The expected signals in CDCl₃ at 400 MHz are: δ 7.16 (m, 2H), 6.76 (d, 1H, J =

8.10 Hz), 4.52 (s, 2H), 3.81 (s, 3H), 2.19 (s, 3H).[4]

Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis and purification of 4-Methoxy-
3-methylbenzyl chloride.

Reactants:
- 4-methoxy-3-methylbenzyl alcohol

- Hexachloroethane
- Triphenylphosphine

- Anhydrous Methylene Chloride

Reaction
(Room Temperature, Overnight)

Workup:
- Wash with Water and Brine

- Dry with Anhydrous Sodium Sulfate
- Concentrate under Reduced Pressure

Purification:
Silica Gel Column Chromatography

(30% Ethyl Acetate/Hexane)

Product:
4-Methoxy-3-methylbenzyl chloride

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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